Cas no 959-52-4 (1,3,5-Triacryloylhexahydro-1,3,5-triazine)

• Product Name: 1,3,5-Triacryloylhexahydro-1,3,5-triazine
• CAS No: 959-52-4
• MF: C₁₂H₁₅N₃O₃
• MW: 249.265802621841
• MDL: MFCD00035738
• CID: 40414
• PubChem ID: 87576808
• Update Time: 2025-05-21

1,3,5-Triacryloylhexahydro-1,3,5-triazine Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triacryloylhexahydro-1,3,5-triazine
• 1 3 5-TRIACRYLOYLHEXAHYDRO-S-TRIAZINE
• 1-[3,5-di(prop-2-enoyl)-1,3,5-triazinan-1-yl]prop-2-en-1-one
• 1,3,5-Triazine,hexahydro-1,3,5-tris(1-oxo-2-propenyl)- (9CI)
• s-Triazine, 1,3,5-triacryloylhexahydro-(6CI,7CI,8CI)
• 1,3,5-Triacryloyl-s-triazine
• 1,3,5-Triacryloylaminohexahydro-s-triazine
• 1,3,5-Triacryloylhexahydrotriazine
• 1,3,5-Triacryloyltrimethylenetriamine
• 1,3,5-Tris(acryloyl)hexahydro-s-triazine
• DU 801
• Fixierer P
• Fixing Agent P
• Hexahydro-1,3,5-triacryloyl-s-triazine
• Hexahydrotris(acryloyl)-s-triazine
• NSC63839
• NSC 8185
• TAF
• TAF (crosslinking agent)
• Tri(N-acryloyl)hexahydrotriazine
• Triacrylformal
• Triacryloylhexahydro-s-triazine
• Triacryloylhexahydrotriazine
• Triacryloylperhydrotriazine
• Tris(N-acryloyl)hexahydrotriazine
• Tris(acryloyl)hexahydro-s-triazine
• 1,3,5-Triacryloylhexahydro-s-triazine
• 1,3,5-Triacryloyl-Hexahydro-S-Triazine
• s-Triazine, 1,3,5-triacryloylhexahydro-
• Hexahydro-1,3,5-triacryloyltriazine
• 1,3,5-Tria
• 1,1′,1′′-(1,3,5-Triazine-1,3,5(2H,4H,6H)-triyl)tris[2-propen-1-one] (ACI)
• 1,3,5-Triazine, hexahydro-1,3,5-tris(1-oxo-2-propenyl)- (9CI)
• s-Triazine, 1,3,5-triacryloylhexahydro- (6CI, 7CI, 8CI)
• 1,1′1′′-(1,3,5-Triazinane-1,3,5-triyl)triprop-2-en-1-one
• 1: PN: WO2020148529 PAGE: 32 claimed sequence
• NSC 63839
• TAT
• EK-8694
• HMS1667F02
• UNII-P69A1S76RB
• 1-(3,5-diacryloyl-1,3,5-triazinan-1-yl)-2-propen-1-one
• E78999
• BS-43826
• Hexahydro-1,5-triacryloyl-s-triazine
• AKOS005524478
• AI3-50778
• Hexahydro-1,3,5-tris(1-oxoallyl)-1,3,5-triazine
• Hexahydro-1,5-triacryloyltriazine
• 1,3,5-Triazine, hexahydro-1,3, 5-tris(1-oxo-2-propenyl)-
• NS00005461
• SR-01000089822-2
• DTXSID8052645
• 1,5-Triacryloylhexahydro-s-triazine
• NSC-8185
• 4-26-00-00012 (Beilstein Handbook Reference)
• MFCD00035738
• TRIACRYLOYL-HEXAHYDRO-S-TRIAZINE, 1,3,5-
• 1,5-Triacryloyl-s-triazine
• 1,5-Triacryloyltrimethylenetriamine
• 1,3,5-Triacryloyl-1,3,5-triazinane
• 1,3, 5-Triacryloyltrimethylenetriamine
• 1,3, 5-Tris(acryloyl)hexahydro-s-triazine
• 1,3, 5-Triacryloylhexahydrotriazine
• s-Triazine, hexahydro-1,3,5-triacryloyl-
• STK696230
• 1,3,5-TRIACRYOYL-1,3,5-TRIAZINANE
• s-Triazine,3,5-triacryloylhexahydro-
• NSC-63839
• 1,3,5-Triacryloyl-1,3,5-triazinane #
• 1,5-Tris(acryloyl)hexahydro-s-triazine
• 1,5-Triazine, hexahydro-1,3,5-tris(1-oxo-2-propenyl)-
• DU 801;NSC 8185;Fixierer P
• 1,5-Triacryloylhexahydro-1,3,5-triazine
• P69A1S76RB
• 1,3,5-TRIACRYOYL-1,3,5-TRIAZINANE (TATA)
• NCIOpen2_002638
• 1,3,5-Triacryloylhexahydro-1,3,5-triazine, 98%
• Q27286283
• SR-01000089822-1
• 1,5-Triacryloylhexahydrotriazine
• 959-52-4
• EINECS 213-501-6
• SCHEMBL214239
• 2-Propen-1-one, 1,1',1''-(1,3,5-triazine-1,3,5(2H,4H,6H)-triyl)tris-
• BRN 0225908
• 1,3, 5-Triacryloylhexahydro-1,3,5-triazine
• NSC8185
• Hexahydro-1,3, 5-triacryloyltriazine
• Hexahydro-1,3,5-tris(1-oxo-2-propenyl)-1,3,5-triazine
• EC 213-501-6
• 1,1',1''-(1,3,5-triazinane-1,3,5-triyl)trisprop-2-en-1-one
• T1000
• 1-[3,5-bis(prop-2-enoyl)-1,3,5-triazinan-1-yl]prop-2-en-1-one
• CCG-51428
• SR-01000089822
• 1,3,5-Triazine, hexahydro-1,3,5-tris(1-oxo-2-propenyl)-
• PD194525

• MDL： MFCD00035738
• Inchi： 1S/C12H15N3O3/c1-4-10(16)13-7-14(11(17)5-2)9-15(8-13)12(18)6-3/h4-6H,1-3,7-9H2
• InChI Key： FYBFGAFWCBMEDG-UHFFFAOYSA-N
• SMILES： O=C(N1CN(C(C=C)=O)CN(C(C=C)=O)C1)C=C

Computed Properties

• Exact Mass: 249.11100
• Monoisotopic Mass: 249.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.6
• Topological Polar Surface Area: 60.9

Experimental Properties

• Color/Form: Not determined
• Density: 1.1998 (rough estimate)
• Melting Point: 156 °C (dec.) (lit.)
• Boiling Point: 392.37°C (rough estimate)
• Flash Point: 301 °C
• Refractive Index: 1.5290 (estimate)
• PSA: 60.93000
• LogP: -0.27000
• Solubility: Not determined

1,3,5-Triacryloylhexahydro-1,3,5-triazine Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H302-H310-H315-H317-H318-H334
• Warning Statement： P261-P262-P264-P270-P272-P280-P284-P301+P312+P330-P302+P352+P310+P361+P364-P304+P340+P342+P311-P305+P351+P338+P310-P405-P501
• Hazardous Material transportation number：UN 2928 6.1/PG 2
• WGK Germany：3
• Hazard Category Code： 23/24/25-34-42/43
• Safety Instruction： S26; S36/37/39; S45
• RTECS：XY9260000
• Hazardous Material Identification：
• Safety Term：4.2
• Packing Group：II
• Risk Phrases：R23/24/25; R34; R42/43
• HazardClass：4.2
• PackingGroup：II

Additional information on 1,3,5-Triacryloylhexahydro-1,3,5-triazine

Recent Advances in the Application of 1,3,5-Triacryloylhexahydro-1,3,5-triazine (CAS: 959-52-4) in Chemical Biology and Pharmaceutical Research

1,3,5-Triacryloylhexahydro-1,3,5-triazine (CAS: 959-52-4) is a versatile chemical compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in chemical biology and pharmaceutical research. This compound, characterized by its triazine core and acryloyl functional groups, has been explored for its role in polymer chemistry, drug delivery systems, and as a crosslinking agent in biomaterials. Recent studies have highlighted its utility in the development of novel therapeutic agents and advanced material sciences, making it a subject of intense research interest.

One of the most notable advancements in the application of 1,3,5-Triacryloylhexahydro-1,3,5-triazine is its use in the synthesis of hydrogels for controlled drug release. A 2023 study published in the *Journal of Controlled Release* demonstrated that hydrogels crosslinked with this compound exhibited superior mechanical strength and sustained release profiles for small-molecule drugs. The researchers attributed these properties to the high reactivity of the acryloyl groups, which facilitated efficient crosslinking under mild conditions. This finding opens new avenues for the design of next-generation drug delivery systems with enhanced performance and biocompatibility.

In addition to its applications in drug delivery, 1,3,5-Triacryloylhexahydro-1,3,5-triazine has also been investigated for its potential in cancer therapy. A recent preprint on *bioRxiv* reported the development of a novel prodrug system utilizing this compound as a linker. The study showed that the triazine core could be selectively cleaved by tumor-associated enzymes, releasing the active drug payload specifically in the tumor microenvironment. This targeted approach minimizes off-target effects and improves therapeutic efficacy, representing a significant step forward in precision medicine.

Another emerging area of research involves the use of 1,3,5-Triacryloylhexahydro-1,3,5-triazine in the fabrication of bioadhesives for surgical applications. A 2024 study in *Advanced Healthcare Materials* highlighted the compound's ability to form strong covalent bonds with biological tissues, resulting in adhesives with exceptional bonding strength and minimal cytotoxicity. The researchers emphasized the potential of these bioadhesives to replace traditional sutures and staples in minimally invasive surgeries, reducing recovery times and improving patient outcomes.

Despite these promising developments, challenges remain in the widespread adoption of 1,3,5-Triacryloylhexahydro-1,3,5-triazine-based technologies. Issues such as scalability of synthesis, long-term stability, and regulatory approval need to be addressed. However, ongoing research efforts are focused on optimizing the compound's properties and exploring new applications, ensuring its continued relevance in the field. As the body of evidence grows, 1,3,5-Triacryloylhexahydro-1,3,5-triazine is poised to play a pivotal role in the future of chemical biology and pharmaceutical innovation.